Cas no 2309310-22-1 (6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2309310-22-1
• MF: C₂₂H₂₈N₄O₄S
• MW: 444.547123908997
• CID: 5325813
• Update Time: 2025-10-30

6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-((1-(4-(pyrrolidin-1-ylsulfonyl)benzoyl)piperidin-4-yl)methyl)pyridazin-3(2H)-one
• 6-methyl-2-[[1-(4-pyrrolidin-1-ylsulfonylbenzoyl)piperidin-4-yl]methyl]pyridazin-3-one
• 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C22H28N4O4S/c1-17-4-9-21(27)26(23-17)16-18-10-14-24(15-11-18)22(28)19-5-7-20(8-6-19)31(29,30)25-12-2-3-13-25/h4-9,18H,2-3,10-16H2,1H3
• InChI Key： HJUKRAVISREPNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCC(CN2C(C=CC(C)=N2)=O)CC1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 841
• XLogP3: 1.3
• Topological Polar Surface Area: 98.7

Additional information on 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2309310-22-1 and Product Name: 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

The compound identified by the CAS number 2309310-22-1 and the product name 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate structure of this molecule, featuring multiple functional groups and a well-defined spatial arrangement, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit diverse pharmacological properties. The 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one molecule is particularly noteworthy due to its unique combination of structural features. The presence of a dihydropyridazinone core, coupled with substituents such as a methyl group and a piperidine ring sulfonated at the benzoyl position, suggests potential interactions with various biological targets. These structural elements are often associated with compounds that exhibit inhibitory or modulatory effects on enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential to interact with enzymes that play a role in inflammation and immune response. The sulfonamide group, which is a key feature of the 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one molecule, is known to be a versatile pharmacophore that can modulate the activity of several enzymes. For instance, sulfonamides have been widely used in the development of drugs that target bacterial dihydropteroate synthase, as well as in the design of anti-inflammatory agents that inhibit COX and LOX enzymes. The specific arrangement of the sulfonamide group in this compound may confer unique properties that enhance its efficacy in modulating these pathways.

Furthermore, the piperidine ring present in the molecule is another important structural feature that contributes to its potential biological activity. Piperidine derivatives are well-known for their ability to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The presence of a benzoylpiperidinyl moiety in this compound suggests that it may have the ability to modulate GPCR activity, potentially leading to therapeutic effects in conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders. Recent studies have shown that piperidine-based compounds can exhibit potent binding affinity to various GPCRs, making them attractive candidates for drug development.

The dihydropyridazinone core of 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one also contributes to its potential pharmacological properties. Dihydropyridazinones are known for their ability to act as scaffolds for the development of bioactive molecules. They can exhibit various biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The specific substitution pattern on the dihydropyridazinone ring in this compound may enhance its interaction with biological targets, leading to improved therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 6-methyl-2-({1-4-(pyrrolidine-1-sulfonyl)benzoylpiperidin-4-y}methyl)-2,3-dihydropyridazin--3-one with biological targets. These computational studies can provide valuable insights into the structure-function relationships of the compound and help guide further optimization efforts. By leveraging these tools, researchers can identify key structural features that contribute to biological activity and design analogs with enhanced potency and selectivity.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) and structure-based drug design (SBDD) are essential for evaluating the potential therapeutic applications of this compound. HTS allows researchers to rapidly test large libraries of compounds against various biological targets, while SBDD involves using the three-dimensional structure of a target protein to design molecules that bind specifically to it. These approaches have been instrumental in identifying lead compounds for drug development and optimizing their pharmacological properties.

The synthesis of 6-methyl--(pyrrolidine--sulfonyl)benzoylpiperidin--methyl)-2--dihydro-pyridazin--one presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. Key synthetic strategies include multi-step organic reactions such as condensation reactions between appropriate precursors followed by functional group modifications. The use of protected group strategies can also facilitate the synthesis by allowing selective reactions at different positions on the molecule.

Once synthesized, 6--methyl--{1--4-(pyrrolidine--sulfonyl)benzoylpiperidin--4--yl}methyl)--dihydro-pyr-idazin--one can be subjected to rigorous pharmacological testing to assess its biological activity. These tests include assays for enzyme inhibition, receptor binding, cell-based assays, and animal models relevant to its intended therapeutic applications. By evaluating these parameters, researchers can gain insights into its potential therapeutic value and identify any liabilities or limitations associated with its use.

The safety profile of 6-methyl---(pyrrolidine---sulfonyl)benzoylpiperidin---methyl)-dihydro-pyr-idazin---one is another critical consideration during drug development. Toxicology studies are conducted to evaluate potential adverse effects at various doses levels, both acute and chronic, as well as any long-term risks associated with repeated exposure . These studies help ensure that any potential therapeutic benefits outweigh safety concerns before proceeding further with clinical trials.

In conclusion, 6-methyl---{1----(pyrrolidine----sulfonyl)benzoylpiperidin----4----yl}methyl)--dihydro-pyr-idazin---one (CAS No 2309310----22----) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structure, combined with promising preliminary data, suggests that it may have significant therapeutic applications across multiple disease areas.* Future research should focus on elucidating its mechanism(s)of action* optimizing its pharmacological properties*and advancing towards clinical evaluation.* With continued investigation, this compound could emerge as an important new tool for treating human disease.*